5-ethyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxylic acid

• IUPAC Name: 5-ethyl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxylic acid
• InChI: InChI=1S/C15H13N3O3/c1-2-17-8-11-13(12(9-17)15(20)21)16-18(14(11)19)10-6-4-3-5-7-10/h3-9H,2H2,1H3,(H,20,21)
• InChI Key: UBQDGFQSXWROPO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)O
• Molecular Formula: C15H13N3O3
• DSSTOX Substance ID: DTXSID001135359
• Molecular Weight: 283.28 g/mol
• CAS RN: 1105191-42-1

Description

“5-ethyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxylic acid” is a chemical compound with potential implications in various fields. It belongs to the family of pyrazolo[3,4-b]quinolinones, which are products of multicomponent synthesis and show important biological properties.

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]quinolinones, to which the compound belongs, has been achieved using a multi-component reaction of aldehydes, 1,3-cyclodiones, and 5-amino-1-phenyl-pyrazoles. The reaction was catalyzed by pyridine-2-carboxylic acid (P2CA), an endogenous metabolite of L-tryptophan.

Molecular Structure Analysis

The molecular structure of this compound is complex, and its analysis would require advanced techniques such as full-matrix least squares method in an anisotropic approximation for nonhydrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular formula of C15H13N3O3 and a molecular weight of 283.28 g/mol. More detailed properties like melting point, boiling point, and density are not available in the retrieved resources.

Scientific Research Applications

Cross-Coupling Reactions and Synthesis of Condensed Pyrazoles

Ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates have been used in Sonogashira-type cross-coupling reactions with alkynes to obtain various alkynyl-4-(ethoxycarbonyl)pyrazoles. These synthons lead to condensed pyrazoles like pyrano[4,3-c]pyrazol-4(1H)-ones and 1,5-dihydro-4H-pyrazolo[4,3-c]pyridin-4-ones, highlighting the versatility of these compounds in synthesizing complex pyrazole structures (Arbačiauskienė et al., 2011).

Synthesis of Pyrazolo[3,4-b]pyridin-3-ones

Ethyl 5-amino-3-oxo-1,2-dihydro-1H-pyrazole-1-carboxylate undergoes selective cyclocondensation with 1,3-dicarbonyl compounds, leading to ethyl 3-oxo-1,2-dihydro-pyrazolo[3,4-b]pyridine-1-carboxylates. These compounds are easily converted to their 1-unsubstituted analogs, demonstrating their potential in the synthesis of pyrazolo[3,4-b]pyridin-3-ones (Lebedˈ et al., 2012).

X-Ray Powder Diffraction in Synthesis Analysis

1-(4-Methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester, an intermediate in the synthesis of anticoagulant apixaban, has been analyzed using X-ray powder diffraction. This technique is crucial for confirming the purity and structure of such complex intermediates in pharmaceutical synthesis (Wang et al., 2017).

Novel Heterocyclic Compound Synthesis

Novel oxadiazole heterocyclic compounds containing 2‐H‐Pyranopyridine‐2‐one moieties have been synthesized starting from ethyl 2H-pyrano [2,3-b] pyridine-3-carboxylate. These compounds, which include pyrazolo[4,3-e]pyridine derivatives, are expected to have hypertensive activity, showcasing the potential of these derivatives in medicinal chemistry (Kumar & Mashelker, 2007).

Enzymatic Activity Enhancement

Compounds like ethyl 5-(4-oxo-1-phenyl-l,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)-1H-pyrazole-3-carboxylate have shown to increase the reactivity of cellobiase, an enzyme important in various biochemical processes. This suggests potential applications in biochemistry and enzyme technology (Abd & Gawaad, 2008).

Future Directions

The future directions for this compound could involve further exploration of its synthesis methods, chemical reactions, and biological properties. Given its potential implications in various fields, there could be significant interest in developing new promising drugs based on this compound.